Cas no 1197-22-4 (N-Phenylmethanesulfonamide)

N-Phenylmethanesulfonamide is a sulfonamide derivative characterized by the presence of a phenyl group attached to the nitrogen atom of the methanesulfonamide moiety. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include stability under standard conditions, compatibility with a range of reaction conditions, and its role as a versatile building block for further functionalization. The sulfonamide group offers potential for hydrogen bonding, enhancing its utility in molecular design. The compound is typically available in high purity, ensuring reliable performance in synthetic applications.
N-Phenylmethanesulfonamide structure
N-Phenylmethanesulfonamide structure
Product Name:N-Phenylmethanesulfonamide
CAS No:1197-22-4
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD00043782
CID:41035
PubChem ID:87577966
Update Time:2025-05-26

N-Phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-Phenylmethanesulfonamide
    • (methylsulfonyl)phenylamine
    • 4-methylsulfonylaminobenzene
    • Mesylaniline
    • Methanesulfanilide
    • Methanesulfonamide,N-phenyl
    • Methanesulfonanilide
    • N-(Methylsulfonyl)aniline
    • N-Mesylaniline
    • N-methanesulfonyl benzenamine
    • N-Methylsulphonylaniline
    • N-phenyl methanesulphonamide
    • Methanesulfonanilide(6CI,7CI,8CI)
    • Methylsulfonanilide
    • NSC11329
    • Methanesulfonamide, N-phenyl-
    • N-Phenyl-methanesulfonamide
    • LBTPIFQNEKOAIM-UHFFFAOYSA-N
    • MESYLANILIDE
    • methylsulfonyl aniline
    • PubChem22292
    • Methane sulfuryl aniline
    • Methanesulfonanilide (8CI)
    • KSC492S7N
    • LBTPIFQNEKOAIM-UHF
    • methanesulphonanilide
    • FT-0628257
    • SY053144
    • AE-646/31214013
    • P1794
    • InChI=1/C7H9NO2S/c1-11(9,10)8-7-5-3-2-4-6-7/h2-6,8H,1H3
    • CS-0150123
    • DTXSID6061606
    • UNII-W3PE9S4SRQ
    • BDBM50575972
    • Methanesulphonamide, N-phenyl-
    • Q26841272
    • N-Phenylmethanesulphonamide
    • SCHEMBL56693
    • NSC 11329
    • D82030
    • CHEMBL24367
    • W3PE9S4SRQ
    • J-004188
    • FT-0695961
    • MFCD00043782
    • LBTPIFQNEKOAIM-UHFFFAOYSA-
    • NSC-11329
    • NS00023877
    • J-523757
    • 1197-22-4
    • AKOS000476879
    • BAA19722
    • DB-041494
    • STK395615
    • DTXCID3033515
    • 601-626-2
    • MDL： MFCD00043782
    • Inchi： 1S/C7H9NO2S/c1-11(9,10)8-7-5-3-2-4-6-7/h2-6,8H,1H3
    • InChI Key： LBTPIFQNEKOAIM-UHFFFAOYSA-N
    • SMILES： S(C)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.6

Experimental Properties

  • Color/Form: White or light beige crystalline powder
  • Density: 1.2495 (rough estimate)
  • Melting Point: 97.0 to 101.0 deg-C
  • Boiling Point: 284°C at 760 mmHg
  • Refractive Index: 1.6100 (estimate)
  • PSA: 54.55000
  • LogP: 2.21190
  • Solubility: Not determined

N-Phenylmethanesulfonamide Security Information

N-Phenylmethanesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-Phenylmethanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N840558-25g
N-Phenylmethanesulfonamide
 1197-22-4 98%
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 612.00 2021-05-17
TRC
P336610-500mg
N-Phenylmethanesulfonamide
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 $ 63.00 2023-09-06
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P336610-1g
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 $ 75.00 2023-09-06
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥36.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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N-Phenylmethanesulfonamide
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥1286.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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N-Phenylmethanesulfonamide
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 ¥366.0 2021-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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N-Phenylmethanesulfonamide
 1197-22-4 >98.0%
100g
 ¥1227.90 2023-09-01

N-Phenylmethanesulfonamide Production Method

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